Cas no 1353946-52-7 (Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester)

• Product Name: Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester
• CAS No: 1353946-52-7
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 2158088
• Update Time: 2025-10-28

Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester
• 1-Benzylpiperidin-3-yl 4-methylbenzenesulfonate
• (R)-1-Benzylpiperidin-3-yl 4-methylbenzenesulfonate
• (S)-1-Benzylpiperidin-3-yl 4-methylbenzenesulfonate
• AM92265
• Toluene-4-sulfonic acid 1-benzylpiperidin-3-ylester

• Inchi： 1S/C19H23NO3S/c1-16-9-11-19(12-10-16)24(21,22)23-18-8-5-13-20(15-18)14-17-6-3-2-4-7-17/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3
• InChI Key： GGIFZIIHVRIOJJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CN(CC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 473
• Topological Polar Surface Area: 55

Additional information on Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester

Introduction to Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester (CAS No. 1353946-52-7)

Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester, with the chemical identifier CAS No. 1353946-52-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The combination of the toluene-4-sulfonic acid moiety and the benzyl-piperidin-3-yl ester group provides a versatile scaffold for further chemical modifications, enabling its application in multiple research areas.

The toluene-4-sulfonic acid component is well-known for its role as a strong acidulant and a key intermediate in organic synthesis. Its sulfonic acid group imparts high solubility in water and polar solvents, facilitating its use in aqueous-based reactions and formulations. This property is particularly advantageous in pharmaceutical applications where solubility and bioavailability are critical factors. The 1-benzyl-piperidin-3-yl ester moiety, on the other hand, introduces a piperidine ring substituted with a benzyl group, which is a common structural feature in many bioactive compounds. Piperidine derivatives are known for their ability to enhance metabolic stability and binding affinity to biological targets, making them valuable in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of such hybrid compounds in the development of novel therapeutic agents. The structural motif of Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester has been explored in several studies for its potential applications in central nervous system (CNS) drugs, where the piperidine scaffold is particularly relevant. For instance, modifications of this compound have shown promise in the development of ligands for neurotransmitter receptors, including serotonin and dopamine receptors. These receptors play crucial roles in modulating various physiological processes, and targeting them has been a major focus in drug discovery efforts.

In addition to its pharmacological potential, Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester has been investigated as a key intermediate in the synthesis of more complex molecules. Its sulfonic acid group allows for facile coupling with various nucleophiles, enabling the construction of diverse molecular architectures. This flexibility has made it a useful building block in the preparation of peptidomimetics and other bioactive peptides. The benzyl-piperidin-3-yl ester group can also be hydrolyzed or modified further to introduce different functionalities, expanding its synthetic utility.

One of the most intriguing aspects of this compound is its potential role in addressing neurological disorders. Piperidine derivatives have been extensively studied for their ability to cross the blood-brain barrier (BBB), which is essential for treating CNS disorders. The presence of the benzyl group enhances lipophilicity, aiding in BBB penetration, while the sulfonic acid moiety improves water solubility, allowing for better formulation and delivery. Recent research has demonstrated that analogs of Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester exhibit significant neuroprotective properties in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester involves multi-step organic transformations that highlight its synthetic complexity. The process typically begins with the sulfonation of toluene to yield toluene-4-sulfonic acid, followed by esterification with benzyl piperidine derivatives under controlled conditions. Advanced catalytic methods have been employed to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic strategies underscore the compound's importance not only as a research tool but also as a precursor for industrial applications.

From a regulatory perspective, Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester (CAS No. 1353946-52-7) must comply with various guidelines set forth by global regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations ensure that the compound is produced under Good Manufacturing Practices (GMP) and that its safety and efficacy are thoroughly evaluated before it can be used in clinical settings. The growing interest in this compound underscores its potential as a lead molecule or an intermediate in drug development pipelines.

The future prospects of Toluene-4-sulfonic acid 1-benzyl-piperidin-3-yl ester are promising, with ongoing research exploring its applications beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in agrochemicals, material science, and other industrial sectors where specialized organic compounds are required. As synthetic methodologies continue to evolve, new derivatives and analogs of this compound are likely to be developed, further expanding its utility across multiple domains.